Cas no 88977-90-6 (2-Propenoic acid, 3-(2-propynyloxy)-)

• Product Name: 2-Propenoic acid, 3-(2-propynyloxy)-
• CAS No: 88977-90-6
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 617262
• PubChem ID: 54387546
• Update Time: 2025-04-19

2-Propenoic acid, 3-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-propynyloxy)-
• 3-prop-2-ynoxyprop-2-enoic acid
• SCHEMBL6264558
• 3-[(Prop-2-yn-1-yl)oxy]prop-2-enoic acid
• DTXSID90711012
• 88977-90-6

• Inchi： 1S/C6H6O3/c1-2-4-9-5-3-6(7)8/h1,3,5H,4H2,(H,7,8)
• InChI Key： VEHQMGHRNBBKJU-UHFFFAOYSA-N
• SMILES： O(C=CC(=O)O)CC#C

Computed Properties

• Exact Mass: 126.031694049g/mol
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 46.5Ų